Cas no 1187017-24-8 (3-Bromo-1-ethylpyrazin-2(1H)-one)

3-Bromo-1-ethylpyrazin-2(1H)-one structure
1187017-24-8 structure
Product Name:3-Bromo-1-ethylpyrazin-2(1H)-one
CAS No:1187017-24-8
MF:C6H7BrN2O
MW:203.036580324173
MDL:MFCD17250616
CID:2106031
PubChem ID:59085559
Update Time:2024-03-01

3-Bromo-1-ethylpyrazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-1-ethylpyrazin-2(1H)-one
    • XNOCNMYULGAXGV-UHFFFAOYSA-N
    • 3-bromo-1-ethyl-1,2-dihydropyrazin-2-one
    • 3-Bromo-1-ethylpyrazin-2(1H)-one
    • MDL: MFCD17250616
    • Inchi: 1S/C6H7BrN2O/c1-2-9-4-3-8-5(7)6(9)10/h3-4H,2H2,1H3
    • InChI Key: XNOCNMYULGAXGV-UHFFFAOYSA-N
    • SMILES: BrC1C(N(C=CN=1)CC)=O

Computed Properties

  • Exact Mass: 201.97418g/mol
  • Monoisotopic Mass: 201.97418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.7
  • XLogP3: 0.9

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